Cas no 1111184-13-4 (8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide)

• Product Name: 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• CAS No: 1111184-13-4
• MF: C₁₈H₁₂ClN₃O₃S₂
• MW: 417.889180183411
• CID: 5342261
• Update Time: 2025-07-09

8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide
• 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

• Inchi： 1S/C18H12ClN3O3S2/c1-25-13-5-3-2-4-11(13)20-17(24)14-15-21-16(23)10-7-6-9(19)8-12(10)22(15)18(26)27-14/h2-8H,1H3,(H,20,24)(H,21,23)
• InChI Key： WJVAHJJOVKQMFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NC3=C(C(NC4C=CC=CC=4OC)=O)SC(N3C=2C=1)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 701
• XLogP3: 3.4
• Topological Polar Surface Area: 128

Additional information on 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

Research Briefing on 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS: 1111184-13-4)

Recent studies have highlighted the potential of 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS: 1111184-13-4) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazoloquinazoline scaffold, has garnered attention due to its potential therapeutic applications, particularly in oncology and infectious diseases. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent publications have optimized the yield and purity of this compound, emphasizing the importance of regioselective chlorination and sulfanylidene incorporation. These advancements have facilitated further pharmacological evaluations, enabling researchers to explore its bioactivity in greater detail.

Mechanistic studies reveal that this compound exhibits potent inhibitory activity against specific kinase targets, such as PI3K and mTOR, which are critical in cancer cell proliferation and survival. In vitro assays demonstrate nanomolar-range IC50 values, suggesting high affinity for these targets. Additionally, the compound's unique structural features contribute to its selectivity, minimizing off-target effects—a significant advantage in drug development.

Preclinical evaluations in murine models have shown promising results, with 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide significantly reducing tumor growth in xenograft models of breast and lung cancers. The compound also exhibits favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, which are essential for its transition to clinical trials. However, further toxicology studies are required to assess its safety profile comprehensively.

Beyond oncology, recent research has explored the antimicrobial potential of this compound. Preliminary data indicate activity against drug-resistant bacterial strains, such as MRSA and ESBL-producing Escherichia coli. These findings open new avenues for its application in combating antimicrobial resistance, a pressing global health challenge.

In conclusion, 8-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide represents a versatile and potent molecule with dual therapeutic potential in oncology and infectious diseases. Ongoing research aims to elucidate its full mechanistic spectrum and optimize its pharmacological properties for clinical translation. This compound exemplifies the innovative strides being made in chemical biology, bridging the gap between synthetic chemistry and therapeutic development.